4-(4-Pyridin-2-yl-piperazine-1-sulfonyl)-benzo[1,2,5]thiadiazole

• IUPAC Name: 4-(4-pyridin-2-ylpiperazin-1-yl)sulfonyl-2,1,3-benzothiadiazole
• InChI: InChI=1S/C15H15N5O2S2/c21-24(22,13-5-3-4-12-15(13)18-23-17-12)20-10-8-19(9-11-20)14-6-1-2-7-16-14/h1-7H,8-11H2
• InChI Key: LSRBIQSSMFDVNO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=N2)S(=O)(=O)C3=CC=CC4=NSN=C43
• Molecular Formula: C15H15N5O2S2
• Molecular Weight: 361.4 g/mol

Description

4-(4-Pyridin-2-yl-piperazine-1-sulfonyl)-benzo[1,2,5]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This chemical compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments. In

Scientific Research Applications

Anticancer Research

A study by El-Masry et al. (2022) synthesized a series of compounds related to 4-(4-Pyridin-2-yl-piperazine-1-sulfonyl)-benzo[1,2,5]thiadiazole, examining their cytotoxicity against cancer cell lines. Compounds in this series showed significant cytotoxic effects, particularly against MCF-7 and HepG2 cancer cells, with certain derivatives inducing cell cycle arrest and promoting apoptotic cell death, suggesting potential applications in cancer treatment (El-Masry et al., 2022).

Insecticidal Research

Research by Soliman et al. (2020) involved synthesizing derivatives incorporating the sulfonamide-bearing thiazole moiety, akin to 4-(4-Pyridin-2-yl-piperazine-1-sulfonyl)-benzo[1,2,5]thiadiazole. These compounds were tested as insecticidal agents against the cotton leafworm, Spodoptera littoralis, with some showing potent toxic effects, indicating their potential as insecticidal agents (Soliman et al., 2020).

Antimicrobial Studies

Patel and Agravat (2009) synthesized new pyridine derivatives, including structures related to 4-(4-Pyridin-2-yl-piperazine-1-sulfonyl)-benzo[1,2,5]thiadiazole, and evaluated their antimicrobial activity. The compounds demonstrated considerable antibacterial activity, highlighting their potential as antimicrobial agents (Patel & Agravat, 2009).

Anticonvulsant Activity

A study by Harish et al. (2014) focused on synthesizing 2,5-disubstituted-1,3,4-thiadiazole derivatives, similar to 4-(4-Pyridin-2-yl-piperazine-1-sulfonyl)-benzo[1,2,5]thiadiazole, and assessing their anticonvulsant activity. Several compounds showed potent anticonvulsant effects without neurotoxicity, suggesting their potential in anticonvulsant therapy (Harish et al., 2014).

Antimicrobial Agents

Patel et al. (2012) synthesized a novel series of thiazolidinone derivatives linked with 1-pyridin-2-yl-piperazine, related to the chemical structure of interest. These compounds were evaluated for their antimicrobial activity against a variety of bacteria and fungi, showing significant antimicrobial properties and indicating their potential as antimicrobial agents (Patel et al., 2012).